N-(3-Oxooctanoyl)-L-homoserine lactone
N-(3-Oxooctanoyl)-L-homoserine lactone
3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide is a natural product found in Azospirillum lipoferum with data available.
Brand Name:
Vulcanchem
CAS No.:
147795-39-9
VCID:
VC21099626
InChI:
InChI=1S/C12H19NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h10H,2-8H2,1H3,(H,13,15)/t10-/m0/s1
SMILES:
CCCCCC(=O)CC(=O)NC1CCOC1=O
Molecular Formula:
C12H19NO4
Molecular Weight:
241.28 g/mol
N-(3-Oxooctanoyl)-L-homoserine lactone
CAS No.: 147795-39-9
Cat. No.: VC21099626
Molecular Formula: C12H19NO4
Molecular Weight: 241.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide is a natural product found in Azospirillum lipoferum with data available. |
|---|---|
| CAS No. | 147795-39-9 |
| Molecular Formula | C12H19NO4 |
| Molecular Weight | 241.28 g/mol |
| IUPAC Name | 3-oxo-N-[(3S)-2-oxooxolan-3-yl]octanamide |
| Standard InChI | InChI=1S/C12H19NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h10H,2-8H2,1H3,(H,13,15)/t10-/m0/s1 |
| Standard InChI Key | FXCMGCFNLNFLSH-JTQLQIEISA-N |
| Isomeric SMILES | CCCCCC(=O)CC(=O)N[C@H]1CCOC1=O |
| SMILES | CCCCCC(=O)CC(=O)NC1CCOC1=O |
| Canonical SMILES | CCCCCC(=O)CC(=O)NC1CCOC1=O |
| Appearance | Assay:≥98%A crystalline solid |
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